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Compound of Interest

Compound Name: Vinyl laurate

Cat. No.: B1345746

Essential Safety and Handling Guide for Vinyl
Laurate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Vinyl laurate (CAS No. 2146-71-6).[1][2] The following procedural
guidance is designed to ensure the safety of researchers, scientists, and drug development
professionals.

Understanding the Hazards

Vinyl laurate is a colorless to pale yellow liquid that is considered a hazardous substance.[2][3]
It is combustible and can cause severe skin and eye irritation.[3] Inhalation of vapors may lead
to dizziness and drowsiness, while ingestion poses a significant aspiration hazard that can
cause lung damage.[3] It is also toxic to aquatic organisms with long-term effects.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the last line of defense against exposure and is mandatory when
handling Vinyl laurate.[4] All PPE should be selected based on the specific tasks being
performed.[4]
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Body Area

Required PPE

Specifications & Rationale

Eyes/Face

Safety Goggles / Face Shield

Use chemical goggles that fully
seal around the eyes.[3][4] A
full-face shield is
recommended for splash
protection.[4][5] Standard

safety glasses are insufficient.

[3][6]

Hands

Chemical Protective Gloves

Wear PVC or other suitable
chemical-resistant gloves.[3]
Do NOT use natural rubber,
butyl rubber, EPDM, or
polystyrene-containing
materials.[3] Gloves must be
inspected before use and
removed carefully to avoid skin

contact.[7]

Body

Protective Clothing

An apron (e.g., PV.C)),
overalls, or a lab coat should
be worn.[3][5] For extensive
use, impervious clothing is
required to prevent skin
contact.[7] Do not allow
clothing wet with the material
to remain in contact with the
skin.[3]

Respiratory

Respirator (as needed)

Local exhaust ventilation is
typically required.[3] If there is
a risk of overexposure or
inhalation of vapors, mists, or
aerosols, use an approved
respirator with a Type A-P filter
or equivalent.[3][7][8]
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Handling and Storage Protocols

Proper handling and storage are critical to prevent polymerization, contamination, and

accidental exposure.

Handling Procedures:

o Ventilation: Always handle Vinyl laurate in a well-ventilated area, preferably within a

chemical fume hood.[8]

» Avoid Contact: Prevent all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[3]

« Ignition Sources: Keep away from heat, flames, and oxidizing agents, as ignition may occur.

[3]

e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Storage Plan:

Parameter Requirement
] Store in original, tightly sealed containers, such
Containers
as a metal can or drum.[3][7][8]
) Store in a cool, dry, and well-ventilated place.[7]
Location
[8]
Recommended storage temperature is between
Temperature

10°C and 40°C.[9]

Incompatible Materials

Avoid contact with strong acids, oxidizing
agents, amines, mercaptans, zinc, copper, and

copper alloys.[3]

Light & Air

Protect from light and store under an inert
atmosphere if possible.[9] All operations should
be conducted in a nitrogen atmosphere to

minimize polymer formation.[10]
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Spill, Exposure, and Emergency Procedures

Immediate and correct response to spills or exposure is crucial.

Spill Response Workflow
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Spill Occurs

Assess Spill Size
(Minor vs. Major)

Minor Spill Major Spill

Evacuate Immediate Area
Move Upwind

'

Alert Emergency Responders
& Area Supervisor

Don Appropriate PPE

Contain & Clean Up Spill
(Use absorbent material)

Authorized Personnel Don Full PPE
(incl. breathing apparatus)

i

Collect & Place Waste
in Sealed, Labeled Container

'

Decontaminate Area & Equipment

'

End of Procedure

Click to download full resolution via product page

Workflow for responding to a Vinyl laurate spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1345746?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

First Aid Measures:

Exposure Route

Immediate Action

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration or oxygen.[3][7][8] Seek immediate

medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.
[3] Flush skin with running water and soap for at
least 15 minutes.[3][7][8] Seek medical attention

if irritation persists.[11]

Eye Contact

Immediately flush eyes with fresh running water
for at least 15 minutes, holding eyelids open.[3]
Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting due to the risk of
aspiration.[3][8] If vomiting occurs, keep the
head low to prevent vomit from entering the
lungs.[3] Rinse mouth with water and seek

immediate medical attention.[7][8]

Disposal Plan

Vinyl laurate and its containers must be treated as hazardous waste.[3]

Step-by-Step Disposal Protocol:

e Segregation: Collect waste Vinyl laurate and any contaminated materials (e.g., absorbent

pads, gloves, clothing) in a separate, designated container.[8][12] Do not mix with other

waste streams.

o Containerization: Use suitable, closed, and clearly labeled containers for disposal.[8]

Containers should not be filled beyond 90% capacity.[12]
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e Labeling: Label the waste container clearly as "Hazardous Waste: Vinyl Laurate" and
include any other required hazard information.

o Storage Pending Disposal: Store waste containers in a secure, well-ventilated area away
from incompatible materials.

» Professional Disposal: Arrange for disposal through a licensed disposal company.[7] All
waste must be handled in accordance with local, state, and federal regulations.[3] Do not
allow the chemical or wash water to enter drains or the environment.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

